Cas no 61924-40-1 (2-Propenoic acid, 3-(4-cyanophenyl)-, 4-(pentyloxy)phenyl ester)

• Product name: 2-Propenoic acid, 3-(4-cyanophenyl)-, 4-(pentyloxy)phenyl ester
• CAS No: 61924-40-1
• MF: C₂₁H₂₁NO₃
• MW: 335.39634
• CID: 462991
• PubChem ID: 71391140

2-Propenoic acid, 3-(4-cyanophenyl)-, 4-(pentyloxy)phenyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid, 3-(4-cyanophenyl)-, 4-(pentyloxy)phenyl ester
• (4-pentoxyphenyl) 3-(4-cyanophenyl)prop-2-enoate
• 61924-40-1
• DTXSID10813022
• 4-(PENTYLOXY)PHENYL 3-(4-CYANOPHENYL)PROP-2-ENOATE

• Inchi： InChI=1S/C21H21NO3/c1-2-3-4-15-24-19-10-12-20(13-11-19)25-21(23)14-9-17-5-7-18(16-22)8-6-17/h5-14H,2-4,15H2,1H3
• InChI Key： XIASUPZFKJQRSH-UHFFFAOYSA-N
• SMILES： CCCCCOC1=CC=C(C=C1)OC(=O)C=CC2=CC=C(C=C2)C#N

Computed Properties

• Exact Mass: 335.15223
• Monoisotopic Mass: 335.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 9
• Complexity: 463
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 5.2
• Topological Polar Surface Area: 59.3Ų

Experimental Properties

• PSA: 59.32